Lewatit TP207, sodium form
Description
Significance of Selective Ion Exchange in Modern Chemical Processes
Selective ion exchange is a cornerstone of modern chemical processing, enabling the purification of process streams, the recovery of valuable materials, and the removal of harmful contaminants. lanxess.com In industries ranging from hydrometallurgy to pharmaceuticals, the ability to selectively target and remove specific metal ions is crucial for ensuring product quality, process efficiency, and environmental compliance. lanxess.com For example, in the chlor-alkali industry, the purity of the sodium chloride brine is paramount to the efficiency and longevity of the electrolysis membranes. lanxess.commdpi.com Similarly, in wastewater treatment, the selective removal of heavy metals is essential to meet stringent discharge regulations. lanxess.com Conventional ion exchange resins often lack the necessary selectivity, leading to the co-removal of non-target ions and less efficient processes. mdpi.com
Overview of Iminodiacetic Acid Resins in Specialized Applications
Iminodiacetic acid (IDA) resins are a class of chelating ion exchange resins that have gained prominence due to their high selectivity for heavy metal cations. felitecn.commdpi.com The functional group of these resins is iminodiacetic acid, which contains a nitrogen atom and two carboxyl groups. mdpi.comfelitecn.com This structure allows for the formation of stable chelate complexes with metal ions, a process known as chelation. mdpi.comfelitecn.com The tridentate binding mechanism, involving the nitrogen atom and both carboxylate groups, results in the formation of highly stable complexes, effectively "grabbing" the metal ion. felitecn.com This strong and selective binding makes IDA resins particularly effective for removing divalent transition metals from solutions, even in the presence of high concentrations of alkali and alkaline earth metals like sodium, calcium, and magnesium. felitecn.comnmfrc.org
Positioning of Lewatit TP207, Sodium Form, within Advanced Separation Technologies
Lewatit TP207, in its sodium form, is a prime example of an advanced, weakly acidic, macroporous chelating ion exchange resin featuring iminodiacetic acid functional groups. lanxess.comsigmaaldrich.com Its macroporous structure, composed of a styrene-divinylbenzene copolymer, provides excellent mechanical and chemical stability and allows for efficient diffusion of ions to the active sites. sigmaaldrich.com The iminodiacetic acid groups are responsible for its high selectivity towards heavy metal cations. lanxess.com
Supplied in the sodium form, Lewatit TP207 is pre-activated for immediate use in a variety of applications. It is particularly well-suited for the selective removal of heavy metal cations from weakly acidic to weakly basic solutions. sigmaaldrich.comscientificlabs.ie This positions it as a critical tool in numerous advanced separation technologies, including the purification of brine for chlor-alkali electrolysis, the recovery of valuable metals in hydrometallurgy, the treatment of industrial wastewater, and the purification of pharmaceutical products. lanxess.comlanxess.com
Technical Data and Properties of this compound
The performance of Lewatit TP207 is defined by its specific physical and chemical properties. These characteristics determine its suitability for various industrial applications.
| Property | Value |
| Functional Group | Iminodiacetic Acid |
| Matrix | Crosslinked Polystyrene |
| Structure | Macroporous |
| Appearance | Beige, Opaque Beads |
| Ionic Form (as supplied) | Sodium (Na+) |
| Total Capacity (H-Form) | min. 2.0 eq/L |
| Moisture Content | 53-58% |
| Particle Size | 400-1250 µm |
| Data sourced from multiple references. sigmaaldrich.comus.esthienhaxanh.com.vn |
Mechanism of Action and Selectivity
The effectiveness of Lewatit TP207 lies in the chelating action of its iminodiacetic acid functional groups. The nitrogen atom and two carboxyl groups on the resin form coordinate bonds with metal ions, creating stable, five-membered chelate rings. felitecn.comnih.gov This interaction is a combination of ion exchange and chelation. mdpi.com
The selectivity of Lewatit TP207 for various divalent cations follows a specific order of decreasing affinity: Copper > Vanadium > Uranium > Lead > Nickel > Zinc > Cadmium > Cobalt > Iron (II) > Beryllium > Manganese >> Calcium > Magnesium > Strontium > Barium >>> Sodium lanxess.comthienhaxanh.com.vn
This high selectivity allows for the efficient removal of target heavy metals even when they are present at low concentrations in solutions with high concentrations of less-preferred ions like calcium and magnesium. lanxess.com
Industrial and Research Applications
The unique properties of this compound, make it a versatile tool in a wide array of applications:
Hydrometallurgy: It is used for the recovery and concentration of valuable metals such as copper, nickel, and uranium from process solutions. lanxess.com
Wastewater Treatment: The resin effectively removes heavy metal contaminants like lead and cadmium from industrial effluents, helping facilities meet environmental discharge standards. lanxess.com A study demonstrated over 90% removal efficiency for lead and cadmium from industrial wastewater.
Chlor-Alkali Industry: Lewatit TP207 is employed for the fine purification of sodium chloride brine, removing alkaline earth and heavy metal cations that can damage the sensitive membranes used in electrolysis cells. lanxess.comgoogle.com
Metal Surface Finishing: It is used to remove trace heavy metals from effluents, even in the presence of high calcium concentrations. lanxess.com
Pharmaceutical and Biotechnology: The resin is utilized for the purification of biopharmaceuticals and other compounds by removing metal contaminants that could impact product quality and safety. thienhaxanh.com.vn
Properties
CAS No. |
135620-93-8 |
|---|---|
Molecular Formula |
C23H25NO8 |
Synonyms |
lewatit tp 207 sodium form |
Origin of Product |
United States |
Fundamental Mechanistic Insights into Ion Exchange and Chelation with Lewatit Tp207, Sodium Form
Elucidation of Iminodiacetate (B1231623) Functional Group Interactions with Target Cations
The chelating functionality of Lewatit TP207 is central to its high selectivity for heavy metal ions. The iminodiacetate groups, which contain a nitrogen atom and two carboxyl groups, act as the active sites for binding target cations. mdpi.com
Role of Coordination Bonds in Selective Binding
The primary mechanism for the selective binding of metal cations by Lewatit TP207 is the formation of stable coordination complexes. The iminodiacetate functional groups act as tridentate ligands, binding divalent metal ions through the nitrogen atom and the two oxygen atoms of the carboxyl groups. tandfonline.com This multi-point attachment, a hallmark of chelation, results in the formation of stable ring structures with the metal ion, enhancing the selectivity of the resin. mdpi.com
The nitrogen atom, possessing a lone pair of electrons, functions as a Lewis base and forms a coordinate bond with the metal cation, which acts as a Lewis acid. filtertech.com.plmdpi.com This interaction is crucial for the high affinity of the resin towards heavy metal cations. The order of affinity for divalent cations typically follows the sequence: Copper > Vanadium > Uranium > Lead > Nickel > Zinc > Cadmium > Cobalt > Iron (II) > Beryllium > Manganese > Calcium > Magnesium > Strontium > Barium >>> Sodium. lanxess.com This selectivity allows for the effective removal of target metals even in the presence of high concentrations of less affine ions like calcium. lanxess.com
Influence of Macroporous Structure on Ion Diffusion and Chelating Efficiency
The macroporous structure of Lewatit TP207 significantly enhances its performance in ion exchange applications. Unlike gel-type resins, the macroporous matrix contains discrete pores that facilitate the efficient diffusion of metal ions into the resin beads. This improved mass transfer allows for faster kinetics and more effective access to the chelating iminodiacetate functional groups located throughout the resin's interior.
The porous architecture also contributes to the resin's superior resistance to osmotic shock and mechanical stress, leading to a longer operational life. scispace.com Furthermore, the macroporous nature helps to prevent fouling by large organic molecules that may be present in industrial process streams. scispace.com The combination of a highly selective functional group and a favorable physical structure makes Lewatit TP207 an efficient and robust material for the selective removal and recovery of heavy metals.
Ion Exchange Kinetics and Mass Transfer Phenomena
The rate at which Lewatit TP207 binds target cations is a critical factor in its practical application. The kinetics of the ion exchange process are influenced by several factors, including the diffusion of ions to and within the resin, and the chemical reaction of chelation itself.
Pseudo-Second-Order Kinetic Mechanism Studies
Numerous studies have shown that the adsorption of various metal ions onto Lewatit TP207 is well-described by the pseudo-second-order kinetic model. mdpi.comseprm.comzenodo.org This model suggests that the rate-limiting step is chemisorption, involving the formation of chemical bonds between the metal ions and the resin's functional groups. mdpi.com The strong correlation with this model, often indicated by high R² values (e.g., 0.9999 for ferric iron), points to the formation of valence forces through the sharing or exchange of electrons. mdpi.comseprm.comzenodo.org
The pseudo-second-order rate constant, k₂, provides a measure of the adsorption rate. For example, in the removal of Nickel(II), k₂ values were determined to be 5.9426, 0.6016, and 0.5625 for initial concentrations of 0.05, 0.5, and 1 mg/L, respectively. mdpi.com This indicates that the rate of adsorption is dependent on the initial concentration of the metal ion.
Table 1: Pseudo-Second-Order Kinetic Parameters for Metal Ion Adsorption on Lewatit TP207
| Metal Ion | Initial Concentration (mg/L) | k₂ (g/mg·min) | Reference |
| Ni(II) | 0.05 | 5.9426 | mdpi.com |
| Ni(II) | 0.5 | 0.6016 | mdpi.com |
| Ni(II) | 1 | 0.5625 | mdpi.com |
| Fe(III) | Not Specified | Not Specified (R²=0.9999) | seprm.comzenodo.org |
| Cu(II) | Not Specified | Decreased with increasing NaCl | filtertech.com.pl |
| Zn(II) | Not Specified | Decreased with increasing NaCl | filtertech.com.pl |
| Ni(II) | Not Specified | Decreased with increasing NaCl | filtertech.com.pl |
This table is interactive. Click on the headers to sort the data.
Intraparticle Diffusion Models and Boundary Layer Effects
The intraparticle diffusion model is often used to analyze the diffusion mechanism. A plot of the amount of adsorbed metal versus the square root of time can reveal the influence of this step. tandfonline.com If the plot is linear and passes through the origin, intraparticle diffusion is the sole rate-limiting step. researchgate.net However, for Lewatit TP207, the plots often show an initial curved portion followed by a linear section that does not pass through the origin. tandfonline.com This indicates that the adsorption process is complex, with the initial curve representing boundary layer diffusion (film diffusion) and the linear portion representing intraparticle diffusion. tandfonline.comresearchgate.net The intercept of the linear portion provides an indication of the boundary layer thickness; a larger intercept suggests a more significant boundary layer effect. tandfonline.comresearchgate.net
The intraparticle diffusion rate constant (kᵢ) can be determined from the slope of the linear portion of the plot. tandfonline.com For example, in the sorption of Cu(II), Zn(II), and Ni(II), the kᵢ values were found to decrease with increasing NaCl concentration, indicating that the presence of other ions can hinder the diffusion of the target metals within the resin. filtertech.com.pl
Table 2: Intraparticle Diffusion Constants for Metal Ion Adsorption on Lewatit TP207
| Metal Ion | NaCl Concentration | kᵢ (mg/g min¹/²) | Reference |
| Cu(II) | Not specified | 0.066 | filtertech.com.pl |
| Cu(II) | Increased | 0.023 | filtertech.com.pl |
| Zn(II) | Not specified | 0.058 | filtertech.com.pl |
| Zn(II) | Increased | 0.019 | filtertech.com.pl |
| Ni(II) | Not specified | 0.054 | filtertech.com.pl |
| Ni(II) | Increased | 0.012 | filtertech.com.pl |
This table is interactive. Click on the headers to sort the data.
Influence of Contact Time on Adsorption Equilibrium
The contact time required to reach adsorption equilibrium is a crucial parameter for designing efficient ion exchange systems. iarjournals.com The adsorption process is typically rapid in the initial stages, with a significant amount of metal ions being removed within the first few minutes. nih.gov This is attributed to the abundance of readily available active sites on the resin surface. nih.gov
As the contact time increases, the rate of adsorption slows down as the active sites become saturated and the diffusion of ions into the resin's interior becomes the dominant process. researchgate.net Eventually, a state of equilibrium is reached where the rate of adsorption equals the rate of desorption, and the amount of adsorbed metal remains constant. iarjournals.comnih.gov
The time to reach equilibrium varies depending on the specific metal ion, its initial concentration, and other experimental conditions. nih.gov For example, in the removal of Ni(II), equilibrium was reached in approximately 6 hours. mdpi.com For the adsorption of iron, equilibrium was achieved after 120 minutes. researchgate.net In another study involving various metals, a rapid uptake was observed in the first 40 minutes, after which the adsorption became relatively constant. nih.gov Understanding the equilibrium time is essential for optimizing the operational cycle of the resin in both batch and column processes.
Adsorption Isotherms and Equilibrium Thermodynamics
The interaction between the weakly acidic, macroporous cation exchange resin Lewatit TP207, in its sodium form, and various metal ions is a complex process governed by principles of ion exchange and chelation. This resin, which features iminodiacetic acid (IDA) functional groups on a crosslinked polystyrene matrix, demonstrates a high affinity for divalent and trivalent metal cations. nih.gov Understanding the equilibrium and thermodynamic characteristics of these interactions is crucial for optimizing its application in fields such as hydrometallurgy and wastewater treatment. The following sections delve into the specific mechanistic aspects of adsorption onto Lewatit TP207, sodium form.
The equilibrium of ion adsorption onto Lewatit TP207 is frequently described by the Langmuir isotherm model. selcuk.edu.trscientific.net This model presumes that adsorption occurs at specific homogeneous sites on the adsorbent surface and that once a site is occupied, no further adsorption can take place at that site, leading to a monolayer coverage of ions on the resin surface. selcuk.edu.trnato.int
The applicability of the Langmuir model has been validated in several studies involving different metal ions. For instance, the sorption of Lanthanum(III) (La(III)) on Lewatit TP 207 has been shown to be well-suited to the Langmuir adsorption model. mdpi.comresearchgate.net Similarly, research on the removal of Chromium(III) (Cr(III)) from aqueous solutions demonstrated that the Langmuir isotherm could effectively describe the observed sorption phenomena. selcuk.edu.trnih.gov The model is also used to evaluate the equilibrium characteristics of Nickel(II) (Ni(II)) adsorption. mdpi.com
The Langmuir model is mathematically expressed as:
Ce/qe = 1/(qmaxKL) + Ce/qmax
Where:
Ce is the equilibrium concentration of the adsorbate in the solution (mg/L).
qe is the amount of adsorbate adsorbed per unit mass of the adsorbent at equilibrium (mg/g).
qmax is the maximum monolayer adsorption capacity of the adsorbent (mg/g).
KL is the Langmuir constant related to the energy of adsorption (L/mg).
The maximum adsorption capacity (qmax) is a critical parameter derived from the Langmuir model, indicating the highest possible ion uptake per unit mass of the resin. This value is a key indicator of the resin's performance. The steep initial slope often observed in the isotherm plots for Lewatit TP 207 signifies an efficient uptake of metal ions even from dilute solutions. selcuk.edu.tr
Below is a table summarizing the maximum adsorption capacities of Lewatit TP207 for various metal ions as determined by the Langmuir isotherm model in different studies.
| Metal Ion | Maximum Adsorption Capacity (qmax) | Experimental Conditions (pH) | Reference |
|---|---|---|---|
| Chromium(III) (Cr3+) | 0.341 mmol/g | 4.5 | selcuk.edu.trnih.gov |
| Lanthanum(III) (La3+) | 114.7 mg/g | 1.5 - 4.6 | mdpi.comresearchgate.net |
| Nickel(II) (Ni2+) | Parameters determined, specific qmax in study | 7.0 ± 0.2 | mdpi.com |
Thermodynamic analysis of the adsorption of metal ions onto Lewatit TP207 consistently reveals that the process is endothermic in nature. mdpi.comresearchgate.netresearchgate.net An endothermic process is one that absorbs heat from its surroundings. This characteristic is determined by calculating the standard enthalpy change (ΔH°) for the adsorption reaction. A positive ΔH° value signifies that the reaction requires an energy input, typically in the form of heat, to proceed favorably.
The endothermic nature of the adsorption on Lewatit TP207 has been confirmed for various metal ions. For example, thermodynamic data for the sorption of La(III) indicate an endothermic and spontaneous process. mdpi.comresearchgate.net Similar findings have been reported for the adsorption of other metal ions on chelating resins with iminodiacetic acid groups, where the process is found to be endothermic. researchgate.netmdpi.com The positive enthalpy change suggests that the adsorption is driven by an increase in entropy. deswater.com
Thermodynamic parameters are calculated using the following equations:
ΔG° = -RT ln(Kc) ln(Kc) = ΔS°/R - ΔH°/RT
Where:
ΔG° is the standard Gibbs free energy change (kJ/mol).
R is the universal gas constant (8.314 J/mol·K).
T is the absolute temperature in Kelvin (K).
Kc is the equilibrium constant.
ΔS° is the standard entropy change (J/mol·K).
ΔH° is the standard enthalpy change (kJ/mol).
The following table presents thermodynamic parameters for ion adsorption on Lewatit TP207 and similar resins, illustrating the endothermic nature of the process.
| Ion | ΔH° (kJ/mol) | ΔS° (J/mol·K) | ΔG° (kJ/mol) | Nature of Process | Reference |
|---|---|---|---|---|---|
| La(III) on Lewatit TP 207 | Positive value indicated | Positive value indicated | Negative, decreases with temperature | Endothermic, Spontaneous | mdpi.comresearchgate.net |
| In(III) on Lewatit TP207 | Positive value indicated | Positive value indicated | Negative value indicated | Endothermic, Spontaneous | researchgate.net |
| Pb(II) on G-26 Resin (similar ion exchange mechanism) | Positive value obtained | - | Negative value obtained | Endothermic, Spontaneous | mdpi.com |
Consistent with the endothermic nature of the adsorption process, the efficiency of ion removal by Lewatit TP207 is dependent on temperature. researchgate.net Generally, for endothermic reactions, an increase in temperature shifts the equilibrium in favor of the products, leading to enhanced adsorption.
Studies have shown that a rise in temperature leads to an increase in the adsorption capacity and a more favorable adsorption process. For the sorption of La(III), it was found that the Gibbs free energy (ΔG°) decreases with increasing temperature, which indicates that the sorption process is more favored at higher temperatures. researchgate.net In the case of Cr(III) adsorption, a rise in temperature resulted in a slight increase in the value of the equilibrium constant (Kc), further supporting the endothermic nature of the reaction. selcuk.edu.trnih.gov This temperature dependence can be attributed to several factors, including an increase in the number of active surface sites available for adsorption and an increase in the diffusion rate of ions within the resin pores at higher temperatures. researchgate.net
The relationship between the equilibrium constant and temperature is described by the van 't Hoff equation, which is inherent in the thermodynamic equations provided in the previous section. The data consistently show that for Lewatit TP207, higher operating temperatures can lead to more efficient metal ion sequestration.
The table below illustrates the effect of temperature on the adsorption process for different ions on Lewatit TP207.
| Ion | Effect of Increasing Temperature | Observed Parameter Change | Reference |
|---|---|---|---|
| La(III) | Sorption more favored at high temperature | Decrease in Gibbs free energy (ΔG°) | researchgate.net |
| Cr(III) | Slight increase in sorption | Increase in the equilibrium constant (Kc) | selcuk.edu.trnih.gov |
| Ni(II) | Higher uptake capacity at higher temperature | Adsorption capacity of 1.32 mmol/g at 40 °C | researchgate.net |
Advanced Methodologies for Performance Characterization of Lewatit Tp207, Sodium Form
Batch Equilibrium and Column Dynamic Studies
Batch and column studies are fundamental to evaluating the performance of ion exchange resins. Batch experiments help determine the equilibrium capacity and kinetics, while column studies provide insights into the dynamic behavior of the resin in a continuous flow system, which is more representative of industrial applications.
Breakthrough curves are critical for assessing the dynamic capacity of the resin in a packed bed column. These curves are generated by passing a solution containing metal ions through a column packed with Lewatit TP207 and monitoring the effluent concentration over time. filtertech.com.pl The "breakthrough point" is the time at which the effluent concentration reaches a predetermined maximum allowable level, and the shape of the S-shaped curve provides information about the mass transfer zone within the column. For instance, mini-column tests comparing Lewatit TP207 with other materials for copper removal showed that the fibrous ion exchanger had a significantly shorter mass transfer zone. saimm.co.za
Studies have been conducted to determine the breakthrough characteristics for various ions. For example, when treating solutions containing copper and cobalt, breakthrough curves were established to evaluate the resin's performance. saimm.co.za In another application, the H+ exchange capacity was evaluated by developing breakthrough curves at different CO2 concentrations, which affects the influent pH. frontiersin.org The breakthrough time was found to decrease as the influent CO2 concentration increased. frontiersin.org
Elution curves, conversely, describe the process of regenerating the resin by stripping the adsorbed metals. This is typically achieved by passing a regenerant solution, such as a strong acid, through the saturated column. journals.co.za The resulting curve shows the concentration of the eluted metal in the regenerant over time. The efficiency of the elution process is crucial for the economic viability of the ion exchange process, as it determines the concentration of the recovered metal and the potential for its reuse. For example, desorption with 20% sulfuric acid has been shown to achieve high nickel concentrations in the eluate, making it suitable for recycling into electroplating baths. Kinetic models like the Thomas model can be used to analyze elution curves to optimize parameters such as flow rate and contact time.
Regeneration is commonly performed using mineral acids like sulfuric acid or hydrochloric acid to desorb the captured metal ions. journals.co.za The concentration of the acid and the flow rate are critical parameters. For example, a 1 M sulfuric acid solution was found to be effective for eluting nickel and cobalt. tandfonline.com Following regeneration, a conditioning step with sodium hydroxide (B78521) may be required to return the resin to its active sodium form for the next sorption cycle. journals.co.za The ability to effectively regenerate and reuse the resin over many cycles without significant loss of capacity is a key indicator of its practical applicability.
Optimization of Sorption Efficiency Parameters
To maximize the effectiveness of Lewatit TP207 for metal removal, several operational parameters must be optimized. These include the amount of resin used, the concentration of metals in the solution to be treated, and the pH of the solution.
In a study on fluoride (B91410) removal using aluminum-doped Lewatit TP207, increasing the resin dosage from 15 g/L to 25 g/L resulted in a significant increase in removal efficiency. d-nb.info Specifically, with a dosage of 25 g/L, fluoride concentration was reduced by over 88%. d-nb.info Similarly, research on the removal of iron(II) using a comparable resin, Lewatit TP208, demonstrated that the percentage of metal uptake increases with a higher resin dosage. csic.es However, while the percentage of removal increases, the amount of metal loaded per gram of resin decreases. csic.es This trade-off is an important consideration in process design and optimization.
Table 1: Effect of Al-Doped Lewatit TP207 Resin Dosage on Fluoride Removal
| Resin Dosage (g/L) | Fluoride Removal (%) |
|---|---|
| 5 | 72.0 |
| 10 | 82.4 |
| 15 | 88.0 |
| 20 | 90.9 |
| 25 | 92.1 |
Data sourced from a study on fluoride removal from coke wastewater. The initial fluoride concentration was 26.7 mg/L. d-nb.info
The initial concentration of metal ions in the feed solution significantly affects the sorption capacity and kinetics of the resin. Generally, a higher initial concentration provides a greater driving force for mass transfer, which can lead to a higher uptake capacity. frontiersin.org
Studies on nickel adsorption showed that the quantity of Ni(II) adsorbed onto the resin increases with the initial nickel concentration. mdpi.com For instance, when the initial Ni(II) concentration was increased, the amount of metal adsorbed per gram of resin (qe) also increased. mdpi.com Similarly, in studies on H+ uptake related to CO2 mineralization, it was observed that higher inlet CO2 concentrations (leading to higher H+ concentrations) resulted in greater uptake capacities, although the breakthrough occurred faster. frontiersin.org The relationship between initial concentration and resin capacity is often described by adsorption isotherm models, such as the Langmuir and Freundlich models, which provide essential data for designing treatment systems. mdpi.com
Table 2: Langmuir and Freundlich Isotherm Parameters for Ni(II) Adsorption on Lewatit® MonoPlus TP 207
| Isotherm Model | Parameter | Value |
|---|---|---|
| Langmuir | qmax (mg/g) | 3.89 |
| KL (L/mg) | 0.94 | |
| R2 | 0.993 | |
| Freundlich | KF ((mg/g)(L/mg)1/n) | 2.05 |
| n | 2.59 | |
| R2 | 0.921 |
Experimental conditions: Initial Ni(II) concentration ranged from 0.05 to 20 mg/L, resin dosage of 0.5 mL/L, pH 7. mdpi.com
The pH of the solution is one of the most critical factors governing the adsorption performance and selectivity of Lewatit TP207. The iminodiacetate (B1231623) functional groups on the resin are weakly acidic, and their degree of protonation is highly dependent on the pH. filtertech.com.pl
At low pH values (e.g., below 2), the carboxyl groups are protonated, and the nitrogen atom may also be protonated, leading to competition between hydrogen ions (H+) and metal cations for the active sites. filtertech.com.plresearchgate.net This competition significantly reduces the resin's capacity for metal sorption. researchgate.net As the pH increases, the functional groups deprotonate, making the lone pair of electrons on the nitrogen and oxygen atoms available for chelation with metal ions, thus increasing the sorption capacity. filtertech.com.plresearchgate.net
The optimal pH range for the sorption of many divalent heavy metals is typically between 4 and 6. researchgate.net However, at pH values above 7, there is a risk of metal hydroxide precipitation, which can interfere with the ion exchange process. The pH also plays a crucial role in the selective separation of different metals. For example, studies have shown that it is possible to selectively recover copper at a pH of 2.0. researchgate.net Other research indicates that the selectivity order of the resin can change with pH; at pH 3.0 and 3.5, the resin was found to be more selective for nickel and zinc than for copper in a specific process solution. researchgate.net For ferric iron, adsorption is significantly affected by the final pH of neutralization, with optimal results observed at pH 3.5. seprm.com
Table 3: Metal Recovery by Lewatit TP207 at Different pH Values
| Metal | pH 3.00 Recovery (%) | pH 3.50 Recovery (%) |
|---|---|---|
| Copper | 19.55 | 8.95 |
| Nickel | 21.91 | 25.20 |
| Zinc | 24.04 | 21.25 |
Data from batch experiments studying copper recovery from a complex solution. researchgate.net
Selective Adsorption and Complexation Dynamics of Specific Metal Ions
Hierarchical Selectivity for Divalent Cations
The iminodiacetic acid functional groups of Lewatit TP207 enable a high degree of selectivity for divalent heavy metal cations over monovalent and other divalent cations. lanxess.com This selectivity is a key attribute, allowing for the targeted removal of specific metals from complex aqueous solutions. lanxess.com
Lewatit TP207 exhibits a distinct and well-documented hierarchical preference for various divalent cations. This selectivity allows for the effective removal of target heavy metals even from solutions containing high concentrations of less preferred ions, such as calcium and magnesium. lanxess.com The established order of decreasing affinity for divalent cations from neutralized waters is as follows:
Copper > Vanadium (as VO₂⁺) > Uranium (as UO₂²⁺) > Lead > Nickel > Zinc > Cadmium > Cobalt > Iron (II) > Beryllium > Manganese >> Calcium > Magnesium > Strontium > Barium >>> Sodium. lanxess.comindiamart.comtes-water.de
This pronounced selectivity for copper over other common divalent metals is a significant feature of the resin. researchgate.net The strong affinity for heavy metals makes the resin highly effective for their removal from industrial effluents and process streams. lanxess.comlanxess.com
Table 1: Hierarchical Selectivity of Lewatit TP207 for Divalent Cations
| Metal Ion | Chemical Symbol | Selectivity Rank |
|---|---|---|
| Copper | Cu²⁺ | 1 |
| Lead | Pb²⁺ | 4 |
| Nickel | Ni²⁺ | 5 |
| Zinc | Zn²⁺ | 6 |
| Calcium | Ca²⁺ | 12 |
| Magnesium | Mg²⁺ | 13 |
| Sodium | Na⁺ | 16 |
Note: This table provides a simplified view of the more extensive selectivity sequence.
Lewatit TP207 demonstrates a notable affinity for specific oxycations, particularly vanadyl (VO₂⁺) and uranyl (UO₂²⁺) ions. lanxess.comus.es In the hierarchical selectivity sequence, vanadium and uranium are ranked very high, immediately following copper, indicating a strong preference for these species. lanxess.comtes-water.de This makes the resin a candidate for applications involving the recovery and concentration of uranium and vanadium from hydrometallurgical process solutions and other aqueous streams. lanxess.comlanxess.com The optimal sorption of uranium (as UO₂²⁺) has been noted to peak at a pH of 5.5.
Impact of Competing Ions on Sorption Efficiency
The efficiency of Lewatit TP207 in adsorbing target heavy metals can be influenced by the presence of other ions in the solution, which may compete for the active iminodiacetate (B1231623) binding sites. researchgate.net
The iminodiacetic acid functionality of Lewatit TP207 results in a significantly higher affinity for divalent transition metals compared to alkali (like Na⁺) and alkaline earth metals (like Ca²⁺ and Mg²⁺). This is a crucial advantage in many industrial applications where valuable or toxic heavy metals must be removed from brines or hard waters containing high concentrations of these competing ions. lanxess.comlanxess.com For instance, the resin can selectively remove trace heavy metals from industrial metal surface finishing effluents, even in the presence of high calcium concentrations. lanxess.com The selectivity order clearly places calcium, magnesium, and sodium at a much lower preference level than heavy metals like copper, lead, and nickel. lanxess.comindiamart.comtes-water.de
Table 2: Comparative Selectivity for Target Metals vs. Competing Ions
| Ion | Classification | General Selectivity |
|---|---|---|
| Cu²⁺, Pb²⁺, Ni²⁺ | Heavy Metals | High |
| Ca²⁺, Mg²⁺ | Alkaline Earth Metals | Low |
| Na⁺ | Alkali Metal | Very Low |
Iron ions, existing as Fe(II) or Fe(III), can interfere with the sorption of other target metals. The selectivity sequence places Iron (II) below other heavy metals like copper, lead, and nickel, but above manganese and the alkaline earth metals. lanxess.comlanxess.com The presence of iron, particularly at high concentrations which is common in processes like nickel laterite ore processing, can pose a challenge. researchgate.net Iron can precipitate at pH levels above 2, which can interfere with the ion exchange process for other metals. researchgate.net Research has explored strategies to mitigate this interference, such as using reducing agents to convert Fe(III) to Fe(II) to allow for processing at higher pH values without iron precipitation. researchgate.net
Influence of Complexing Agents on Chelation Performance
The chelation performance of Lewatit TP207 can be maintained even in the presence of certain complexing agents. lanxess.com This is a significant advantage in industrial settings where such agents are often present in wastewater and process streams. The resin can selectively extract heavy metal cations in the presence of nitrogen compounds like ammonia (B1221849) and various amines, as well as multivalent carboxylic acids such as citric, gluconic, tartaric, and oxalic acids. lanxess.comtes-water.deus.es It is also effective in the presence of phosphates like sodium polyphosphate and tetrasodium (B8768297) diphosphate. lanxess.comtes-water.deus.es However, it is important to note that Lewatit TP207's ability to remove heavy metals is diminished in the presence of very strong complexing agents like EDTA (ethylenediaminetetraacetic acid) and NTA (nitrilotriacetic acid). us.es
Interactions with Nitrogen Compounds (e.g., ammonia, amines)
Lewatit TP 207, sodium form, demonstrates effective interaction with metal ions complexed with nitrogen compounds like ammonia. The resin's iminodiacetate functional groups can adsorb positively charged metal-ammine complexes. This interaction is crucial in environments where ammonia is present, such as in certain industrial effluents.
Research has shown that the complexation of metal ions with ammonia can create favorable conditions for their removal by the resin. For instance, in ammoniacal ammonium (B1175870) sulfate (B86663) solutions, the formation of nickel-ammonia complexes is necessary to prevent the precipitation of nickel hydroxide (B78521), thereby facilitating nickel uptake by the resin. The process involves the exchange of the entire metal-ammine complex cation with the sodium ions on the resin.
The efficiency of sorption can depend on the specific metal-ammonia complex present. Studies on the sorption of copper from ammoniacal solutions indicate that the specific complex species influences uptake. It has been observed that the tetraamminecopper(II) complex, [Cu(NH3)4]2+, exhibits a high affinity for sorption onto Lewatit TP 207. A high salt background does not necessarily diminish the ion exchange capacity for these complexes.
Effects of Multivalent Carboxylic Acids (e.g., citric, gluconic, oxalic, tartaric)
Multivalent carboxylic acids are common components in industrial streams and act as complexing agents. The presence of these acids, such as citric, gluconic, oxalic, and tartaric acid, influences the speciation of metal ions in solution, which in turn affects their interaction with Lewatit TP 207. Despite the formation of metal-acid complexes, the resin can effectively remove heavy metal cations from solutions containing these agents. The stability of the metal complexes is reduced at lower pH values, which can make them more easily adsorbed by the resin sterc.org.
Studies investigating the sorption of various divalent metal ions in the presence of these carboxylic acids have shown that metal uptake remains effective. For example, research on the effect of metatartaric acid on the removal of copper(II), zinc(II), cobalt(II), and nickel(II) by Lewatit TP 207 determined significant equilibrium sorption capacities for each metal nih.govtandfonline.com. Similarly, investigations involving citric acid have demonstrated the resin's ability to adsorb metal ions like Ni(II) and La(III) from complex solutions mdpi.comufz.de.
The table below summarizes the observed effects of various multivalent carboxylic acids on the adsorption of different heavy metals by Lewatit TP 207.
| Complexing Agent | Copper (Cu) | Nickel (Ni) | Zinc (Zn) | Cadmium (Cd) | Lead (Pb) | Source |
|---|---|---|---|---|---|---|
| Oxalic acid | + | + | + | + | + | sterc.org |
| Tartaric acid | + | + | + | + | + | sterc.org |
| Citric acid | + | + | + | + | + | researchgate.net |
| Gluconic acid | + | + | + | + | + | sterc.org |
(+) Indicates effective adsorption of the metal ion in the presence of the complexing agent.
Role of Phosphates (e.g., sodium polyphosphate, tetrasodium diphosphate)
Phosphates, such as sodium polyphosphate and tetrasodium diphosphate, are utilized in various industrial applications and can act as chelating agents for metal cations google.com. When present in wastewater streams, they form complexes with heavy metals, which can influence the efficiency of ion exchange resins.
While detailed studies focusing specifically on the dynamic interaction between Lewatit TP 207 and these particular phosphate (B84403) compounds are not extensively documented in the available literature, general principles of chelation apply. These compounds bind with metal ions, and the stability of the resulting complexes affects their availability for capture by the resin's iminodiacetate groups. Research on nickel sorption from solutions with a high salt background, which included sodium phosphate (Na3PO4), has shown that the high concentration of salts does not reduce the ion exchange capacity of Lewatit TP 207 for nickel, suggesting that the resin remains effective even in such complex chemical matrices urfu.ru.
Limitations in Presence of Strong Chelators (e.g., EDTA, NTA, Cyanides)
The performance of Lewatit TP 207 is significantly limited by the presence of strong chelating agents like ethylenediaminetetraacetic acid (EDTA), nitrilotriacetic acid (NTA), and cyanides sterc.orgsterc.org. These agents form highly stable, often anionic, complexes with heavy metal ions. The stability constants of these metal-chelator complexes are typically much higher than those of the metal-iminodiacetate complexes formed within the resin iaea.org.
Consequently, the iminodiacetate functional groups of the resin are often unable to break these strong complexes and capture the metal ion. This results in the metal-chelator complexes passing through the ion exchange column without being retained, a phenomenon known as breakthrough iaea.orgiaea.org. For example, studies have shown that the sorption of copper from EDTA and NTA complexes onto iminodiacetate resins is not efficient iaea.orgiaea.org. However, it has been noted that the addition of other ligands, such as oligo(ethyleneamines), can induce a recomplexation process, making subsequent removal by a cation exchanger possible iaea.org.
The table below outlines the general effectiveness of Lewatit TP 207 in adsorbing heavy metals when strong chelators are present.
| Complexing Agent | Copper (Cu) | Nickel (Ni) | Zinc (Zn) | Cadmium (Cd) | Lead (Pb) | Source |
|---|---|---|---|---|---|---|
| Cyanides | / | / | / | + | + | sterc.org |
| NTA (Nitrilotriacetic acid) | / | / | / | Data not available | Data not available | sterc.org |
| EDTA (Ethylenediaminetetraacetic acid) | / | / | / | Data not available | Data not available | sterc.org |
(+) Indicates effective adsorption. (/) Indicates ineffective or limited adsorption.
Applications in Advanced Separation Processes and Resource Recovery
Hydrometallurgical Applications for Valuable Metal Recovery and Concentration
The unique properties of Lewatit TP207 make it highly suitable for hydrometallurgical processes where the recovery and concentration of valuable metals are crucial. lanxess.comlanxess.com The resin's effectiveness stems from the chelating action of its iminodiacetic acid functional groups, which form stable, five-membered chelate rings with metal ions. This mechanism allows for the selective removal of target metals even when they are present in low concentrations alongside other less-preferred ions. The resin exhibits a distinct order of affinity for divalent cations, which is critical for its application in metallurgy.
Selectivity Sequence of Lewatit TP207: Copper > Vanadium (VO²⁺) > Uranium (UO₂²⁺) > Lead > Nickel > Zinc > Cadmium > Cobalt > Iron (II) > Beryllium > Manganese >> Calcium > Magnesium > Strontium > Barium >>> Sodium lanxess.comlanxess.comindiamart.com
Lewatit TP207 demonstrates a particularly high selectivity for copper, vanadium, and uranium, placing them at the top of its affinity list. us.es This makes the resin exceptionally effective for their extraction from various industrial and hydrometallurgical solutions. lanxess.com
In copper recovery, for instance, a combined ion exchange (IX) and solvent extraction (SX) process can be employed. saimm.co.za In one such application, Lewatit TP207 is used in the primary IX circuit to selectively remove and accumulate copper from a pregnant leach solution (PLS). saimm.co.za The resin can achieve an operating capacity of approximately 35 grams of copper per liter of resin. saimm.co.za
The high affinity for uranium and vanadium also positions the resin as a key component in processes aimed at recovering these valuable elements from process streams. lanxess.comlanxess.com
Following the most preferred metals, Lewatit TP207 is also highly effective in binding lead, nickel, zinc, and cadmium. us.es This capability is leveraged in various industrial settings, including the purification of process streams and the recovery of metals from electroplating rinse waters. lanxess.comlanxess.com
Research has demonstrated high extraction efficiencies for these metals. One study found that the extraction efficiencies for cadmium, copper, nickel, and lead were greater than 97%. researchgate.net Another investigation into the removal of these ions from aqueous solutions highlighted the resin's potential for effective separation. researchgate.net In specific applications, such as treating wastewater from chemical-physical treatment plants, Lewatit TP207 is used to remove residual heavy metals like nickel, copper, zinc, or lead to meet regulatory discharge limits. decker-vt.de A study focused on nickel removal from water using Lewatit TP207 achieved a maximum removal efficiency of 99.21% under optimized conditions. mdpi.com
Table 1: Research Findings on Metal Extraction using Lewatit TP207
| Metal Ion | Application/Study Focus | Key Finding |
|---|---|---|
| Nickel (Ni²⁺) | Removal from water | 99.21% removal efficiency achieved under optimal conditions (pH 7, 270 min contact time). mdpi.com |
| Lead (Pb²⁺) | Separation and preconcentration | Extraction efficiency greater than 97%. researchgate.net |
| Zinc (Zn²⁺) | Ion-exchange from aqueous solution | Investigated as part of a multi-element removal process. researchgate.net |
Lewatit TP207 has been successfully applied to the recovery of rare and valuable metals like scandium and indium from acidic solutions.
In a study on scandium recovery from a hydrochloric acid solution, the resin demonstrated remarkable efficiency. researchgate.net The process involves both ion exchange of scandium ions with the sodium ions on the resin and chemisorption with the carboxyl groups. researchgate.net Research showed that with an optimal adsorption time of two hours, the equilibrium adsorption rate for scandium reached 99%. researchgate.netresearcher.life
For indium recovery, Lewatit TP207 also shows significant promise. Studies investigated its adsorption and desorption characteristics from aqueous solutions, finding an indium adsorption capacity of 55 mg per gram of the resin at 25°C. researchgate.net Furthermore, a desorption efficiency of 99% was achieved in an acidic aqueous solution (pH 0.8), and the resin maintained this performance over multiple cycles, confirming its reusability. researchgate.net
Table 2: Performance Data for Scandium and Indium Recovery
| Metal | Parameter | Result |
|---|---|---|
| Scandium (Sc³⁺) | Equilibrium Adsorption Rate | 99% (at 2 hours contact time) researchgate.net |
| Scandium (Sc³⁺) | Saturated Adsorption Amount | 0.05 g/mL of resin researchgate.net |
| Indium (In³⁺) | Adsorption Capacity | 55 mg/g of resin (at 25°C) researchgate.net |
Environmental Remediation of Contaminated Water Sources
The high selectivity of Lewatit TP207 for heavy metals makes it an essential tool for environmental remediation, particularly for treating contaminated industrial and groundwater sources. lanxess.comlanxess.com It can selectively remove target heavy metal contaminants even in the presence of high concentrations of calcium, a common element in water sources. lanxess.comus.es
Lewatit TP207 is widely used for the selective removal of heavy metals from various industrial effluents, such as those from the metal surface finishing and electroplating industries. delvingblue.nllanxess.comlanxess.com In these applications, it acts as a polishing filter to capture trace amounts of heavy metals that may not have been fully removed by primary treatment processes like chemical-physical precipitation. decker-vt.de This ensures that industrial facilities can meet stringent environmental discharge standards. The resin effectively removes contaminants like lead and cadmium, with studies demonstrating over 90% removal efficiency from industrial wastewater.
A critical application of Lewatit TP207 is in the remediation of contaminated groundwater to produce potable water. lanxess.comindiamart.com The resin is employed to selectively remove heavy metals from contaminated ground and wastewater streams. lanxess.com This process is a key step in rendering contaminated water sources safe for consumption and returning them to a usable state. decker-vt.de The robust nature and high efficiency of the resin make it a reliable component in large-scale groundwater remediation projects. us.es
Treatment of Acidic Wastewater Streams with High Salinity
The treatment of acidic wastewater with high salinity, such as acid mine drainage (AMD), presents a significant challenge due to the low pH and the presence of high concentrations of dissolved salts, which can interfere with conventional treatment methods. Lewatit TP207 is effective in these environments due to its specialized chemical structure.
The iminodiacetic acid functional groups on the resin's polystyrene matrix exhibit a high affinity for divalent and trivalent heavy metal cations even in weakly acidic conditions. lanxess.comlanxess.com This allows for the selective removal of toxic heavy metals like copper, nickel, and zinc, while having a much lower affinity for alkali and alkaline earth metals such as sodium, calcium, and magnesium that are major contributors to salinity. lanxess.com This selectivity is crucial for preventing the rapid exhaustion of the resin with non-target ions.
Research on treating acidic industrial effluents has shown that the macroporous structure of Lewatit TP207 facilitates efficient ion diffusion, allowing for effective metal capture despite the competing ions present in high salinity streams. In studies involving synthetic acid mine water, Lewatit TP207 has been evaluated for the sequential extraction of metal ions, demonstrating its utility in complex hydrometallurgical and wastewater treatment scenarios. researchgate.net The resin's ability to function in these challenging conditions makes it a valuable tool for environmental remediation and resource recovery from highly contaminated industrial waters.
Table 1: Performance Characteristics of Lewatit TP207 in High Salinity Acidic Wastewater
| Challenge | Lewatit TP207, sodium form | Mechanism of Action |
| Low pH Environment | Effective in weakly acidic to weakly basic solutions. | The iminodiacetic acid groups remain functional for chelation at lower pH ranges where traditional resins may be less effective. researchgate.net |
| High Salt Concentration | High selectivity for heavy metals over alkali/alkaline earth metals. | The resin's functional groups form stable chelate complexes with heavy metals, prioritizing their removal over high-concentration salt ions like Ca²⁺ and Na⁺. lanxess.comlanxess.com |
| Presence of Competing Ions | Maintains high operational capacity for target metals. | The order of affinity (e.g., Copper > Lead > Nickel > Zinc >> Calcium > Sodium) ensures preferential capture of valuable or toxic heavy metals. lanxess.com |
Fluoride (B91410) Removal from Specialized Industrial Wastewaters
While Lewatit TP207 is primarily a cation exchange resin, its application can be extended to anion removal through modification. Specifically, aluminum-doped Lewatit TP207 has been investigated for the tertiary treatment of fluoride from complex industrial effluents like coke wastewater. nih.govresearchgate.net
In this application, the resin is pre-loaded with aluminum (Al³⁺) ions. The strong affinity between aluminum and fluoride allows the modified resin to act as an effective adsorbent for fluoride ions (F⁻). Research has demonstrated significant fluoride removal efficiencies from coke wastewater, which is known for its complex pollutant load. researchgate.net
Studies have shown a direct correlation between the resin dosage and the percentage of fluoride removed. For instance, in one study, increasing the dosage of Al-doped TP207 resin from 15 g/L to 25 g/L resulted in a fluoride removal of over 92%. nih.gov This indicates the high capacity of the modified resin for fluoride capture.
Table 2: Fluoride Removal Efficiency using Aluminum-Doped Lewatit TP207
| Resin Dosage (g/L) | Fluoride Removal (%) | Final Fluoride Concentration (mg/L) |
| 15 | ~80% | Not specified |
| 20 | ~88% | Not specified |
| 25 | 92.1% | 2.1 |
| Data sourced from a study on fluoride removal from coke wastewater. nih.gov |
Purification Processes in Specialized Industries
The high selectivity of Lewatit TP207 makes it suitable for various purification processes where the removal of trace metal contaminants is critical for product quality and safety. lanxess.com
Metal Contaminant Removal from Biopharmaceuticals and Nutraceuticals
In the biopharmaceutical and nutraceutical industries, the purity of products is paramount. Trace metal contaminants, which can originate from raw materials or processing equipment, can compromise the stability, efficacy, and safety of the final product. Lewatit TP207 is used for the purification of these high-value products by selectively removing unwanted metal ions. lanxess.comthienhaxanh.com.vn
The resin's ability to capture divalent heavy metal cations is particularly useful in this context. lanxess.com It can be employed in downstream processing to polish process streams, ensuring that the final biopharmaceutical or nutraceutical product meets stringent purity requirements. scribd.com The resin's effectiveness in the presence of complex organic molecules and various buffering agents makes it a robust solution for this specialized application. lanxess.comlanxess.com
Recovery of Useful Metals from Electroplating Rinse Waters
The electroplating industry generates significant volumes of rinse water containing dissolved metals. Lewatit TP207 is widely used for the recovery of these valuable metals, which not only prevents environmental pollution but also provides economic benefits through metal recycling. lanxess.comlanxess.com
The resin exhibits high selectivity for metals commonly used in electroplating, such as copper, nickel, and zinc, over other ions present in the rinse water. lanxess.com This allows for the efficient concentration of the target metals onto the resin. The captured metals can then be eluted from the resin in a concentrated form during the regeneration process, making them suitable for reuse in the plating baths. This application transforms a waste stream into a valuable resource, aligning with principles of a circular economy. us.es
Table 3: Selectivity Order of Lewatit TP207 for Divalent Cations
| Metal Ion | Chemical Symbol |
| Copper | Cu²⁺ |
| Vanadium (as VO²⁺) | VO²⁺ |
| Uranium (as UO₂²⁺) | UO₂²⁺ |
| Lead | Pb²⁺ |
| Nickel | Ni²⁺ |
| Zinc | Zn²⁺ |
| Cadmium | Cd²⁺ |
| Cobalt | Co²⁺ |
| Iron (II) | Fe²⁺ |
| Manganese | Mn²⁺ |
| Calcium | Ca²⁺ |
| Magnesium | Mg²⁺ |
| Sodium | Na⁺ |
| This table demonstrates the decreasing order of affinity, showing high selectivity for heavy metals over alkaline earth and alkali metals. lanxess.comlanxess.com |
Application in Chemical Manufacturing for Product Quality Enhancement
In various chemical manufacturing processes, the presence of trace metal impurities can negatively impact reaction kinetics, cause undesirable side reactions, or contaminate the final product. Lewatit TP207 is utilized to enhance product quality by selectively removing these detrimental metal contaminants from process streams and processing baths. lanxess.com
Regeneration Strategies and Long Term Operational Stability
Optimization of Regeneration Protocols for Multi-Cycle Applications
The effective regeneration of Lewatit TP207 is crucial for its repeated use in industrial applications. This process involves stripping the captured metal ions from the resin's iminodiacetic acid functional groups, thereby restoring its capacity for subsequent cycles.
Acid Elution Using Hydrochloric Acid and Sulfuric Acid
In studies on the recovery of cobalt and copper, regeneration with a 10% sulfuric acid solution has been shown to effectively elute both metals. researchgate.net The elution of cobalt was observed to be intensive, with approximately 88% of the adsorbed cobalt being removed within the first three bed volumes. researchgate.net For the recovery of zinc, sulfuric acid has been reported to be more effective than hydrochloric acid. researchgate.net Conversely, for the elution of indium, a 1 M HCl solution can achieve partial (78%) elution, while a 5 M HCl solution can achieve complete elution. researchgate.net
The efficiency of regeneration is a key parameter in optimizing the operational lifecycle of the resin. The following table illustrates the elution of cobalt and copper using different concentrations of sulfuric acid.
| Regenerant | Metal Ion | Peak Concentration | Elution Onset |
| 10% H₂SO₄ | Cobalt | 533 mg/l | 1 Bed Volume |
| 10% H₂SO₄ | Copper | - | 1 Bed Volume |
| 1% H₂SO₄ | Cobalt | 328 mg/l | 1 Bed Volume |
Data derived from column regeneration tests of Lewatit TP207 after co-adsorption of cobalt and copper. researchgate.net
Capacity Recovery Testing Post-Regeneration
The ultimate measure of a successful regeneration protocol is the degree to which the resin's initial operational capacity is restored. For Lewatit TP207, high capacity recovery rates have been observed in various applications.
In the context of indium recovery, a desorption efficiency of 99% was achieved using an acidic solution at pH 0.8. researchgate.net This high efficiency indicates a near-complete restoration of the resin's active sites. Similarly, when used for copper and cobalt recovery, no significant reduction in resin capacity was noted after the second cycle of operation and regeneration. researchgate.net
Reusability and Cycle Test Performance
The ability of Lewatit TP207 to be reused over multiple cycles is a testament to its robust nature. Cyclical testing provides valuable insights into the long-term performance and stability of the resin.
A study on indium recovery demonstrated that Lewatit TP207 maintained a 99% performance level after four consecutive adsorption-desorption cycles. researchgate.net This indicates minimal degradation of the resin matrix and its functional groups under the tested conditions. While specific long-term cycle data for a broad range of applications is limited in the available literature, the existing findings suggest a high degree of reusability.
Factors Influencing Resin Degradation and Durability
The operational lifespan of Lewatit TP207 is influenced by a combination of chemical, mechanical, and thermal factors. Understanding these factors is essential for predicting resin lifetime and optimizing operational conditions.
Chemical and Mechanical Stability in Varying Environments
Lewatit TP207 is characterized by its good chemical and mechanical stability, which makes it suitable for a variety of demanding industrial applications. lanxess.com The macroporous structure of the resin contributes to its superior resistance to osmotic shock and mechanical stress.
The manufacturer specifies a wide operational pH range of 0-14, indicating high chemical resistance across both acidic and alkaline conditions. thienhaxanh.com.vn This broad pH tolerance allows for flexibility in both the adsorption and regeneration phases of the ion exchange process.
The monodisperse bead size of Lewatit MonoPlus TP 207 further enhances its mechanical and osmotic stability compared to resins with a heterodisperse bead size distribution. lanxess.com A related product, Lewatit MonoPlus TP 209 XL, which has an improved polymer backbone with a higher degree of crosslinkage, demonstrates enhanced mechanical durability against abrasion and attrition. lanxess.com This suggests that the underlying polymer chemistry of the Lewatit TP series is designed for mechanical robustness.
Thermal Stability Considerations
The thermal stability of an ion exchange resin is a critical factor, as elevated temperatures can lead to the degradation of the polymer matrix and a subsequent loss of functionality. The manufacturer of Lewatit TP207 specifies a maximum operating temperature of 80°C (176°F). thienhaxanh.com.vn
Resin Modification and Novel Material Development Based on Lewatit Tp207
Development of Monodisperse Bead Technology (e.g., Lewatit MonoPlus TP 207)
A pivotal advancement in ion exchange resin technology has been the transition from heterodisperse (polydisperse) bead size distributions to monodisperse beads. Lewatit MonoPlus TP 207 is a prime example of this innovation, building upon the chemical foundation of the standard Lewatit TP207. lanxess.comlanxess.com This weakly acidic, macroporous cation exchange resin features chelating iminodiacetic acid groups on a styrene-divinylbenzene copolymer matrix, but is manufactured to produce beads of a uniform size. lanxess.comindiamart.comdelvingblue.nl This uniformity in bead size is a key factor in overcoming the limitations of traditional resins, leading to significant improvements in performance. lanxess.comthienhaxanh.com.vn
| Property | Heterodisperse Resins (e.g., Lewatit TP 207) | Monodisperse Resins (e.g., Lewatit MonoPlus TP 207) |
|---|---|---|
| Ion Uptake Rate | Slower due to varied diffusion paths | Faster due to uniform diffusion paths lanxess.comus.es |
| Capacity Utilization | Less efficient, potential for unused core capacity | More complete utilization of total capacity lanxess.comthienhaxanh.com.vn |
| Operating Capacity | Standard | Significantly increased surfacefinishing.com |
| Process Flow Rates | Limited by kinetic performance | Can be operated at higher flow rates lanxess.com |
Beyond kinetics, the uniform size of Lewatit MonoPlus TP 207 beads imparts superior mechanical and osmotic stability. lanxess.comindiamart.comthienhaxanh.com.vn Traditional heterodisperse resins contain a mix of large and small beads, which can lead to inefficient packing in an industrial column. This can create preferential flow paths and increased mechanical stress on the beads, particularly the smaller ones, leading to bead breakage over time. The uniform spheres of monodisperse resins allow for more stable and predictable packing, reducing physical attrition. lanxess.com
Furthermore, the beads are more resistant to osmotic shock, which occurs during the cycles of exhaustion and regeneration where the ionic concentration of the surrounding solution changes dramatically. The consistent structure of monodisperse beads allows them to swell and contract more uniformly, reducing the internal stresses that can cause cracking and degradation in heterodisperse beads. lanxess.comsurfacefinishing.comlanxess.com This enhanced durability leads to a longer operational life for the resin and reduced operational costs. lanxess.com
Hybrid Material Synthesis for Enhanced Adsorption
To further augment the capabilities of chelating resins, researchers have focused on creating hybrid materials by incorporating inorganic components into the polymer matrix of resins like Lewatit TP207. mdpi.com This approach combines the advantageous properties of both the organic polymer (high capacity, selectivity, mechanical stability) and the inorganic material (e.g., magnetic properties, enhanced surface area, catalytic activity) to create a composite with superior performance. mdpi.comnih.gov
A significant area of research involves the modification of Lewatit MonoPlus TP 207 with nanoparticles to create advanced adsorbents. mdpi.com One notable example is the development of a novel magnetic resin by incorporating magnetite (Fe₃O₄) nanoparticles into the porous structure of the resin beads. mdpi.com This modification was achieved through a single-step co-precipitation method. mdpi.com The resulting magnetic hybrid material retains the high selectivity for metal ions from the iminodiacetate (B1231623) functional groups of the parent resin while gaining the magnetic properties of the magnetite nanoparticles. mdpi.com
This magnetic functionality offers a major practical advantage: the resin can be easily and rapidly separated from treated water using an external magnetic field. mdpi.com This simplifies the separation process compared to traditional filtration or sedimentation, making it more efficient for large-scale applications. mdpi.com
| Parameter | Unmodified Lewatit MonoPlus TP 207 | Magnetite-Modified Lewatit MonoPlus TP 207 |
|---|---|---|
| Adsorption Capacity for Ni(II) | Standard | Higher than unmodified resin |
| Adsorption Kinetics | Standard | Faster than unmodified resin |
| Maximum Removal Efficiency (Optimized Conditions) | Not specified | 99.21% |
| Separation Method | Conventional (e.g., filtration) | Magnetic separation |
The creation of hybrid materials like magnetite-modified Lewatit TP207 introduces synergistic effects that enhance adsorption beyond the simple sum of the individual components. mdpi.com The primary mechanism of the base resin is the chelation of divalent metal ions by the iminodiacetate functional groups. mdpi.com The incorporation of nanoparticles can enhance this process in several ways.
Green Chemistry Principles in Resin Synthesis and Modification
The synthesis and modification of ion exchange resins are increasingly being viewed through the lens of green chemistry, which aims to design chemical products and processes that reduce or eliminate the use and generation of hazardous substances. yale.edurjpn.org This involves considering the entire lifecycle of the resin, from the choice of raw materials to the energy efficiency of the manufacturing process and the final disposability of the product. nih.govnih.gov
Key principles of green chemistry applicable to resin synthesis include:
Use of Renewable Feedstocks : There is a growing effort to replace fossil fuel-derived monomers, such as styrene, with alternatives derived from renewable or waste-based raw materials. lanxess.com For example, LANXESS has developed product lines, under the "Scopeblue" label, where monomers are obtained from sources like tall oil fatty acids, significantly reducing the carbon footprint compared to conventionally produced resins. lanxess.com
Less Hazardous Chemical Syntheses : Research focuses on developing synthetic pathways that avoid toxic reagents and solvents. yale.edu For instance, the synthesis of aminomethylphosphonic acid, a related functional group, has been explored through various routes to improve efficiency and reduce hazardous intermediates. acs.orgbohrium.comgoogle.com
Design for Energy Efficiency : Modern production processes aim to minimize energy consumption by, for example, conducting reactions at ambient temperature and pressure where possible. yale.edunih.gov
Waste Prevention : The development of monodisperse resins can be seen as an application of this principle. The higher efficiency and longer lifespan of these resins mean less frequent replacement, thereby reducing waste over the product's lifecycle. lanxess.comlanxess.com Efficient regeneration processes also minimize chemical waste and promote sustainability. nih.gov
By integrating these principles, manufacturers are working towards creating more sustainable and environmentally friendly ion exchange resins. lanxess.comrjpn.org
Solvent Recovery and Reuse
Lewatit TP207, in its sodium form, demonstrates significant utility in the recovery and reuse of solvents, primarily through the selective removal of metallic impurities from process streams. This weakly acidic, macroporous cation exchange resin is functionalized with iminodiacetic acid groups, which form stable chelate complexes with heavy metal cations. This characteristic is particularly advantageous in hydrometurgical solutions and industrial effluents where valuable process solvents can be regenerated and reused upon the removal of metal contaminants. lanxess.comlanxess.com
The functionality of Lewatit TP207 is predicated on its high affinity for divalent and trivalent metal cations over alkali and alkaline earth metals. This selectivity is crucial for applications such as the purification of processing baths in the electroplating industry, allowing for the recovery of valuable metals and the reuse of the plating solution. lanxess.comlanxess.com The selective removal of these contaminants prevents their accumulation in the process stream, which could otherwise lead to decreased process efficiency and product quality.
Research has demonstrated the effectiveness of Lewatit TP207 in various solvent recovery applications. For instance, it is employed in the purification of nickel and cobalt concentrates by removing copper impurities. lanxess.com The resin's ability to function effectively even in the presence of complexing agents, such as ammonia (B1221849) and multivalent carboxylic acids, further broadens its applicability in diverse industrial solvent systems. lanxess.comthienhaxanh.com.vn
The regeneration of Lewatit TP207 is a critical step in the solvent recovery and reuse cycle. After saturation with metal ions, the resin can be treated with mineral acids, such as sulfuric acid or hydrochloric acid, to strip the captured metals, thereby preparing the resin for subsequent cycles. This regenerative capacity not only makes the process more cost-effective but also aligns with principles of sustainable industrial processing by minimizing waste.
A key aspect of its performance is its selectivity for various metal cations, which allows for targeted removal. The general order of decreasing affinity for divalent cations is presented in the table below.
Table 1: Selectivity of Lewatit TP207 for Divalent Cations
| Metal Cation | Decreasing Affinity |
|---|---|
| Copper | > |
| Vanadium (VO2+) | > |
| Uranium (UO22+) | > |
| Lead | > |
| Nickel | > |
| Zinc | > |
| Cadmium | > |
| Cobalt | > |
| Iron (II) | > |
| Beryllium | > |
| Manganese | » |
| Calcium | > |
| Magnesium | > |
| Strontium | > |
| Barium | »> |
Waste Minimization Strategies
The application of Lewatit TP207, sodium form, is integral to various waste minimization strategies, primarily through the selective removal and recovery of heavy metals from industrial wastewater and process effluents. lanxess.com Its use facilitates compliance with stringent environmental discharge regulations by significantly reducing the concentration of toxic heavy metals in waste streams. This selective removal prevents the contamination of soil and water bodies, thereby minimizing the environmental footprint of industrial operations.
One of the primary waste minimization applications of Lewatit TP207 is in the treatment of rinse waters from electroplating processes. lanxess.comlanxess.com These streams often contain valuable metals that can be recovered and recycled back into the production process, turning a waste product into a valuable resource. lanxess.com This not only reduces the volume of hazardous waste requiring disposal but also offers economic benefits through the recovery of precious metals.
Furthermore, Lewatit TP207 is employed in the remediation of contaminated groundwater. lanxess.comlanxess.com By selectively removing heavy metal ions, it aids in the restoration of groundwater quality to acceptable standards for potable use. The high efficiency of the resin allows for the treatment of large volumes of water, making it a viable solution for large-scale environmental remediation projects.
The effectiveness of Lewatit TP207 in waste minimization is further highlighted by its application in treating wastewater from the battery recycling industry. cloudfront.net It can selectively remove toxic heavy metals from these complex waste streams, allowing for the recovery of valuable materials and the safe discharge of the treated water. cloudfront.net
Table 2: Applications of Lewatit TP207 in Waste Minimization
| Application Area | Description |
|---|---|
| Electroplating Rinse Waters | Recovery of valuable metals and detoxification of wastewater. lanxess.comlanxess.com |
| Hydrometallurgical Solutions | Concentration, extraction, and recovery of heavy metals. lanxess.comlanxess.com |
| Industrial Metal Finishing Effluents | Selective trace removal of heavy metals, even in the presence of high calcium concentrations. lanxess.comlanxess.com |
| Contaminated Groundwater and Wastewater | Removal of heavy metals for potable water production and groundwater remediation. lanxess.comlanxess.com |
Advanced Analytical Techniques for Post Adsorption Characterization in Research
Spectroscopic Analysis of Functional Group Interactions
Spectroscopic methods are instrumental in identifying the specific functional groups involved in the adsorption process and elucidating the nature of the chemical bonds formed between the resin and the adsorbate.
Fourier Transform Infrared (FT-IR) spectroscopy is a powerful technique for analyzing the chemical structure of Lewatit TP207 before and after the adsorption of metal ions. By measuring the absorption of infrared radiation by the material, FT-IR can identify changes in the vibrational frequencies of the resin's functional groups, providing direct evidence of their involvement in the chelation process. youtube.com
Research on Lewatit TP207 has shown distinct changes in its FT-IR spectrum following the sorption of metal ions like nickel (Ni(II)) and scandium (Sc³⁺). mdpi.comresearchgate.net The iminodiacetate (B1231623) functional groups, which are key to the resin's chelating properties, are particularly affected. saimm.co.za Analysis of the spectra before and after adsorption reveals shifts in peak positions and changes in band intensity, indicating that these groups are primary sites for ion exchange and complexation. mdpi.comresearchgate.net
Key observations from post-adsorption FT-IR studies include:
N-H and O-H Stretching: A reduction in the intensity of the broad peak around 3440 cm⁻¹, corresponding to N-H and O-H stretching vibrations, is often observed after metal ion sorption. This suggests the involvement of these groups in the binding mechanism. mdpi.comresearchgate.net
Carboxylate Group (-COO⁻): The adsorption of cations like Sc³⁺ involves chemisorption with the carboxylate groups of the iminodiacetic acid functionality. This interaction is confirmed by shifts in the characteristic absorption bands of the -COO⁻ group. researchgate.net
C-N Stretching: Visible changes in band intensity in the 1324–1104 cm⁻¹ range, which corresponds to the C-N stretching of the iminodiacetate group, indicate that these functional groups participate actively in the ion exchange process.
These spectral changes confirm that the primary mechanism of adsorption on Lewatit TP207 is chemisorption, involving the formation of coordination bonds between the metal ions and the nitrogen and oxygen atoms of the iminodiacetate groups. mdpi.com
| Wavenumber (cm⁻¹) | Functional Group Assignment | Observation After Adsorption | Interpretation |
|---|---|---|---|
| ~3440 | O-H and N-H stretching | Reduced peak intensity | Involvement of hydroxyl and amino groups in metal binding. |
| ~1640 and ~1590 | Carboxylate (-COO⁻) asymmetric stretching | Shift in peak position and/or change in intensity | Confirmation of chelation between metal ions and carboxylate groups. |
| 1324–1104 | C-N stretching (iminodiacetate) | Change in band intensity | Participation of the iminodiacetate backbone in the ion exchange process. |
Raman spectroscopy is a complementary vibrational spectroscopy technique that provides information on the chemical structure and molecular interactions at the resin's surface. avantesusa.com It relies on the inelastic scattering of monochromatic light, which can detect changes in the polarizability of molecular bonds. This makes it particularly useful for studying the non-polar bonds of the resin's polystyrene backbone and the interactions with adsorbed species. researchgate.net
While specific research on Lewatit TP207 using Raman spectroscopy is not extensively documented, the technique is widely applied to other ion exchange resins to:
Characterize the polymer matrix and its cross-linking.
Identify the vibrational modes of functional groups. researchgate.net
Study the ion-pairing interactions between the resin's charged sites and adsorbed ions. researchgate.net
Monitor the exchange of ions and conformational changes in the resin structure during the adsorption process.
For Lewatit TP207, Raman spectroscopy could be employed to analyze the interactions between adsorbed metal ions and the aromatic rings of the polystyrene matrix, providing a more complete picture of the adsorption mechanism when used in conjunction with FT-IR. avantesusa.comresearchgate.net
X-ray Photoelectron Spectroscopy (XPS) is a surface-sensitive quantitative technique used to determine the elemental composition and the chemical and electronic state of the elements within the top 1-10 nm of a material's surface. mpg.de In the context of Lewatit TP207, XPS is invaluable for confirming the presence of adsorbed species and for probing the chemical environment of the resin's functional groups after adsorption. researchgate.net
Studies involving the adsorption of scandium (Sc³⁺) on Lewatit TP207 have utilized XPS to analyze the resin surface. researchgate.net The analysis can confirm the ion exchange mechanism, where sodium ions (Na⁺) on the virgin resin are replaced by the target metal ions. Furthermore, high-resolution XPS scans of specific elements (e.g., C 1s, O 1s, N 1s, and the adsorbed metal) can reveal changes in binding energies. These shifts in binding energy provide insight into the nature of the chemical bonding; for instance, they can confirm the chemisorption process between the metal ion and the carboxyl (-COO⁻) groups of the iminodiacetate functionality. researchgate.net
| Element | Atomic % (Before Adsorption) | Atomic % (After Adsorption) | Interpretation |
|---|---|---|---|
| C | ~70% | ~68% | Represents the polystyrene backbone and functional groups. |
| O | ~15% | ~16% | Associated with iminodiacetate and adsorbed water. |
| N | ~5% | ~5% | Component of the iminodiacetate functional group. |
| Na | ~10% | <1% | Depletion indicates successful ion exchange with the target metal. |
| Adsorbed Metal (e.g., Ni) | 0% | ~10% | Confirms the presence and uptake of the target metal on the surface. |
Microscopic and Elemental Composition Analysis
Microscopic techniques combined with elemental analysis provide visual and compositional evidence of adsorption, detailing the resin's surface morphology and the distribution of adsorbed elements.
Scanning Electron Microscopy (SEM) is used to visualize the surface topography and morphology of materials at high magnification. For Lewatit TP207, SEM analysis confirms the resin's structure, which consists of spherical, macroporous beads. mdpi.com The surfaces of the virgin resin beads are typically observed to be smooth and homogeneous, featuring small pores that increase the surface area available for ion exchange. researchgate.netresearchgate.net
Post-adsorption SEM analysis is performed to assess whether the adsorption process induces any physical changes to the resin structure. In many cases, such as the adsorption of Ni(II), no significant alterations to the surface morphology are observed, indicating good mechanical stability of the resin during the process. mdpi.com However, after prolonged use and multiple regeneration cycles, some studies on similar resins have reported that the surface may lose its smoothness and exhibit a more non-uniform appearance, which could potentially impact its ion exchange capacity over time. nih.gov
Energy Dispersive X-ray Spectroscopy (EDS or EDX) is an analytical technique, often integrated with SEM, that provides elemental analysis of a sample. mdpi.com It works by detecting the characteristic X-rays emitted from a material when bombarded by the electron beam of the SEM. rsc.org EDS analysis of Lewatit TP207 is critical for confirming the elemental composition of the resin and verifying the success of the adsorption process.
Before adsorption, the EDS spectrum of Lewatit TP207 in its sodium form primarily shows peaks for carbon (C), oxygen (O), nitrogen (N), and sodium (Na), which constitute the polymer matrix and the iminodiacetate functional groups. mdpi.comresearchgate.net After the resin has been in contact with a solution containing metal ions, new peaks corresponding to the adsorbed metals appear in the EDS spectrum. researchgate.net This provides definitive proof of metal uptake. Furthermore, EDS can be used to map the distribution of these elements across the bead's surface, demonstrating whether the adsorption is uniform. researchgate.net
| Element | Wt% Before Adsorption | Wt% After Adsorption |
|---|---|---|
| Carbon (C) | ~75% | ~70% |
| Oxygen (O) | ~18% | ~20% |
| Nitrogen (N) | ~5% | ~5% |
| Sodium (Na) | ~2% | <0.5% |
| Nickel (Ni) | 0% | ~4.5% |
Comparative Academic Studies and Contextualized Performance Analysis
Comparative Evaluation with Other Chelating Resins
The performance of a chelating resin is highly dependent on its specific physical and chemical properties. This subsection compares Lewatit TP207 with its monodisperse counterpart, other iminodiacetate (B1231623) resins, and resins with different functional groups to provide a comprehensive performance analysis.
Lewatit TP207 is a macroporous cation exchange resin with a standard bead size distribution, featuring iminodiacetic acid groups for the selective extraction of heavy metal cations. Lewatit MonoPlus TP 207 shares the same functional group but is characterized by monodisperse, uniform-sized beads. This uniformity in bead size provides several performance advantages.
Key Differentiators:
Mechanical and Osmotic Stability: The monodisperse beads of Lewatit MonoPlus TP 207 are mechanically and osmotically more stable than the heterodisperse beads of the standard Lewatit TP 207.
Kinetics and Capacity Utilization: Lewatit MonoPlus TP 207 exhibits superior kinetic behavior, leading to a faster uptake of cations and a more efficient utilization of its capacity.
Application Suitability: While both are used for similar applications, the enhanced properties of the MonoPlus version make it particularly suitable for demanding industrial applications where physical stress and rapid ion exchange are critical.
A study comparing various iminodiacetic chelating resins for nickel recovery found that TP 207 MonoPlus demonstrated better results for nickel recovery compared to other resins with the same functional group, despite some resins having a higher nominal capacity. This was attributed to the fact that the resin with the highest nominal capacity adsorbed greater amounts of impurity ions, thus reducing its effective capacity for nickel.
The following table summarizes the key characteristics of both resins based on manufacturer data and academic findings.
| Feature | Lewatit TP 207 | Lewatit MonoPlus TP 207 |
| Bead Size Distribution | Heterodisperse (Standard) | Monodisperse (Uniform) |
| Mechanical Stability | Good | Enhanced |
| Osmotic Stability | Good | Enhanced |
| Kinetic Performance | Standard | Superior (Faster Cation Uptake) |
| Capacity Utilization | Good | Better |
Lewatit TP207 belongs to a class of chelating resins that utilize the iminodiacetate (IDA) functional group. Other commercially available IDA resins include Chelex 100, Amberlite IRC 748, and Purolite S930. While they share the same functional group, their performance can vary due to differences in the polymer matrix, degree of cross-linking, and the density of the functional groups.
Academic studies have shown that Lewatit TP 207 is a highly effective resin for the recovery of copper, nickel, and cobalt. researchgate.net In a comparative study of five different iminodiacetate resins for metal adsorption from a nickel laterite leach solution, Lewatit TP 207 was found to be more effective than other resins for the recovery of copper, nickel, and cobalt. researchgate.net Another study evaluating resins for nickel recovery from synthetic solutions found that Lewatit TP207 had a similar loading rate to the newer Purolite S930+ and that both Amberlite IRC 748 and TP 207 MonoPlus were highly suitable in terms of loading capacity and kinetics for nickel adsorption. researchgate.net
The selectivity of these resins for divalent cations generally follows a similar trend, with a high affinity for copper. The typical selectivity order for Lewatit TP207 is: Cu²⁺ > Pb²⁺ > Ni²⁺ > Zn²⁺ > Co²⁺ > Fe²⁺ > Mn²⁺ >> Ca²⁺. It is important to note that the presence of high concentrations of competing ions can influence the effective capacity and performance of these resins.
The table below presents a general comparison of these iminodiacetate resins based on findings from various studies.
| Resin | Key Findings from Academic Studies |
| Lewatit TP 207 | Effective for Cu, Ni, and Co recovery; similar loading rate to Purolite S930+. |
| Chelex 100 | A well-established iminodiacetate resin, often used as a benchmark in academic studies. |
| Amberlite IRC 748 | Suitable for Ni adsorption with good loading capacity and kinetics; shows a preference for copper, lead, and zinc. researchgate.net |
| Purolite S930 | The newer S930+ version shows a much larger capacity than the older version and a loading rate similar to Lewatit TP207. |
The choice of functional group on a chelating resin is a critical determinant of its selectivity and performance under different chemical conditions. Besides iminodiacetate (IDA), other common functional groups include aminomethylphosphonic acid (AMPA) and bis-picolylamine.
Iminodiacetate (IDA) Resins (e.g., Lewatit TP207): These resins are effective for the removal of a range of heavy metals in weakly acidic to weakly basic solutions. They show excellent stability in neutral to alkaline conditions but can have reduced capacity in strongly acidic environments.
Aminomethylphosphonic Acid (AMPA) Resins: AMPA resins demonstrate superior stability across a wider pH range, including more acidic conditions where IDA resins may be less effective. researchgate.net This is due to the higher acidity of the phosphonic acid groups compared to the carboxylic acid groups in IDA resins. researchgate.net However, in some applications, they may show lower selectivity than IDA resins. A comparative study on lanthanum (III) sorption found that Lewatit TP 207 (IDA) had a higher adsorption capacity (114.7 mg/g) compared to Lewatit TP 260 (AMPA) (106.7 mg/g). sepurlite.com
Bis-picolylamine Resins: These resins are known for their high selectivity for certain transition metals, particularly copper, even in highly acidic solutions. scispace.com They can form strong complexes with transition metals through the nitrogen atoms in their structure. researchgate.net Studies have shown that bis-picolylamine resins are highly selective for nickel and cobalt recovery. researchgate.net
The following table provides a comparative overview of these functional groups.
| Functional Group | Key Characteristics | Typical Applications |
| Iminodiacetate (IDA) | Effective in weakly acidic to weakly basic pH; good selectivity for various heavy metals. | General heavy metal removal, copper and nickel recovery. |
| Aminomethylphosphonic Acid (AMPA) | Operates effectively over a wider pH range, including acidic conditions; superior stability. researchgate.net | Heavy metal removal from acidic streams, rare earth element recovery. researchgate.net |
| Bis-picolylamine | High selectivity for specific transition metals, especially copper, in acidic media. scispace.com | Selective recovery of copper, nickel, and cobalt from acidic solutions. researchgate.netscispace.com |
Role in Integrated Treatment Systems (Academic Perspectives)
Lewatit TP207, sodium form, is often utilized as a component of a multi-step water treatment process to achieve high purity water or to meet stringent discharge limits. Academic research has highlighted its efficacy in polishing applications and in synergy with other treatment processes.
Chemical precipitation and flocculation are common primary treatment steps for the removal of high concentrations of heavy metals from industrial wastewater. purewaterent.net However, these processes often have limitations in achieving the very low residual metal concentrations required by environmental regulations. Chelating resins like Lewatit TP207 are frequently employed as a polishing step following precipitation/flocculation. nih.gov
In this role, the resin removes the remaining dissolved metal ions that were not effectively removed by precipitation. This is particularly important for metals that have a higher solubility at the pH of the precipitation process or in the presence of complexing agents. The high selectivity of Lewatit TP207 for heavy metals over alkaline earth metals like calcium and magnesium makes it cost-effective in this application, as the resin's capacity is not unnecessarily exhausted by these common water components.
An example of a synergistic approach is the integration of a chemical reduction process with a subsequent ion exchange step using a resin like Lewatit TP207. For instance, hexavalent chromium (Cr(VI)), which exists as an anion and is not effectively removed by cation exchange resins, can be reduced to trivalent chromium (Cr(III)). Cr(III) is a cation and can be effectively removed by Lewatit TP207.
Future Research Directions and Emerging Trends for Lewatit Tp207, Sodium Form
Exploration of Novel Applications in Niche Separation Fields
While Lewatit TP207 is well-established for the removal of heavy metals from industrial effluents and process streams, future research is increasingly focused on its application in high-value, niche separation fields. lanxess.comlanxess.com These emerging areas leverage the resin's high selectivity and robust nature to address specialized purification challenges.
Recovery of Rare Earth and Precious Metals: The growing demand for rare earth elements (REEs) in high-tech industries has spurred research into more efficient and environmentally friendly extraction and recycling methods. Lewatit TP207 has shown promise in the selective adsorption of REEs, such as lanthanum and indium, from process solutions. und.eduresearchgate.netresearchgate.net Future research will likely focus on optimizing process parameters, such as pH and contact time, to enhance the selectivity and recovery of specific REEs from complex matrices, including electronic waste leachates and mining effluents.
Biopharmaceutical and Nutraceutical Purification: The purification of biopharmaceuticals, nutraceuticals, and pharmaceutical intermediates is another promising area for the application of Lewatit TP207. lanxess.comscribd.com The resin can be employed to remove trace metal contaminants that may affect the stability, efficacy, and safety of these high-value products. Further research is needed to investigate the resin's performance in complex biological feedstocks and to ensure compliance with stringent regulatory standards for pharmaceutical manufacturing.
Development of Modified and Composite Resins: To further enhance its performance and expand its applicability, researchers are exploring the modification of Lewatit TP207. One notable trend is the development of magnetic resin composites. By incorporating magnetic nanoparticles, such as magnetite, into the resin structure, the resulting composite can be easily separated from treated solutions using an external magnetic field. mdpi.com This simplifies the solid-liquid separation process, reduces resin loss, and allows for more efficient regeneration and reuse. A study on a magnetic resin based on Lewatit MonoPlus TP 207 demonstrated high efficiency in nickel removal, showcasing the potential of such modifications for enhanced performance in water treatment applications. mdpi.com
Table 1: Investigated Niche Applications for Lewatit TP207, Sodium Form
| Application Area | Target Substance(s) | Research Focus | Potential Benefits |
|---|---|---|---|
| Rare Earth Element Recovery | Lanthanum, Indium | Optimization of selective adsorption and elution | Securing supply of critical raw materials, circular economy |
| Biopharmaceutical Purification | Trace metal contaminants | Performance in complex biological matrices, regulatory compliance | Improved product purity, stability, and safety |
| Modified Magnetic Resins | Heavy metals (e.g., Nickel) | Enhanced adsorption capacity, efficient magnetic separation | Simplified process, reduced resin loss, faster kinetics |
Development of Advanced In-Situ Monitoring Techniques for Performance Evaluation
To optimize the performance of ion exchange processes using Lewatit TP207, particularly in dynamic industrial environments, there is a growing need for advanced in-situ monitoring techniques. Traditional methods of performance evaluation often rely on periodic sampling and off-line analysis, which can be time-consuming and may not provide a real-time understanding of the resin's operational status.
Future research is directed towards the development and implementation of sensors and analytical methods that can continuously monitor key parameters within the ion exchange column. This includes the real-time tracking of target metal ion concentrations in the effluent to precisely determine breakthrough points, thereby optimizing the service cycle and preventing premature or delayed regeneration.
Potential in-situ monitoring technologies that could be adapted for use with Lewatit TP207 include:
Ion-Selective Electrodes (ISEs): These sensors can be designed to be highly selective for specific metal ions, providing continuous and real-time data on their concentration in the treated effluent.
Spectroscopic Techniques: Methods such as UV-Vis or fluorescence spectroscopy, potentially coupled with fiber optics, could be employed to monitor changes in the concentration of metal ions or metal-resin complexes directly within the column.
Correlative Light and Electron Microscopy (CLEM): Advanced microscopic techniques could be adapted for in-situ or quasi-in-situ analysis of the resin beads, providing insights into the distribution of adsorbed metals and potential fouling on the resin surface. nih.gov
The integration of such monitoring systems with process control software would enable automated control of the ion exchange process, leading to improved efficiency, reduced operational costs, and more consistent performance.
Integration with Sustainable Chemical Engineering Practices and Circular Economy Models
The principles of sustainable chemical engineering and the circular economy are increasingly influencing the design and operation of industrial processes. Lewatit TP207 is well-positioned to play a significant role in these paradigms due to its ability to selectively recover and recycle valuable metals from waste streams.
Resource Recovery from Industrial Wastewater: Instead of viewing industrial wastewater as a disposal problem, a circular economy approach sees it as a source of valuable raw materials. Lewatit TP207 can be used to selectively extract and concentrate metals from dilute effluent streams, such as those from the electroplating, mining, and electronics industries. lanxess.comlanxess.com These recovered metals can then be reintroduced into the production cycle, reducing the need for virgin raw materials and minimizing the environmental impact of waste disposal.
Recycling of Battery Metals: The rapidly growing market for lithium-ion batteries has created a new and urgent need for efficient recycling technologies. Lewatit TP207 is being investigated for its role in the hydrometallurgical recycling of battery materials. cloudfront.netcloudfront.net It can be used to selectively remove impurities and separate valuable metals like copper from the leachate of "black mass" (the crushed material from end-of-life batteries). cloudfront.netcloudfront.net This application is crucial for creating a closed-loop supply chain for critical battery metals and reducing the environmental footprint of battery production. lanxess.com
Future research in this area will focus on optimizing the integration of ion exchange processes with other recycling technologies to create holistic and economically viable circular economy models. This includes the development of more efficient regeneration schemes that minimize chemical consumption and waste generation.
Table 2: Role of Lewatit TP207 in Circular Economy Models
| Industrial Sector | Waste Stream | Recovered Metals | Contribution to Circular Economy |
|---|---|---|---|
| Electroplating | Rinse waters | Copper, Nickel, Zinc | Re-use of metals in plating baths |
| Mining | Acid mine drainage, tailings | Copper, Nickel, Cobalt | Valorization of waste streams, secondary raw material source |
| Electronics | E-waste leachate | Copper, Precious metals | Urban mining, reduction of virgin material extraction |
| Battery Recycling | Black mass leachate | Copper, Cobalt, Nickel | Closed-loop supply chain for critical battery materials |
Long-Term Performance Under Complex Industrial Feedstocks and Regeneration Regimes
While Lewatit TP207 is known for its good chemical and mechanical stability, its long-term performance under the harsh conditions of complex industrial feedstocks and repeated regeneration cycles is a critical area for future research. lanxess.comus.es Industrial effluents are often complex mixtures containing not only the target metal ions but also high concentrations of competing ions, organic compounds, and suspended solids, which can all impact the resin's performance over time.
Key research questions to be addressed include:
Fouling Resistance and Mitigation: Investigating the mechanisms of resin fouling by organic and inorganic contaminants and developing effective pre-treatment and cleaning strategies to maintain the resin's capacity and kinetics over extended periods.
Impact of Complexing Agents: While the resin is known to function in the presence of certain complexing agents, a more comprehensive understanding of its performance with a wider range of ligands found in industrial streams is needed. lanxess.comthienhaxanh.com.vn
Optimization of Regeneration Efficiency: Developing more sustainable and cost-effective regeneration regimes that maximize metal recovery while minimizing the consumption of chemicals and the generation of secondary waste. This includes exploring the use of alternative regenerants and optimizing regeneration parameters for specific feedstocks.
Mechanical and Osmotic Stability: Conducting long-term studies to evaluate the physical integrity of the resin beads under conditions of high hydraulic and osmotic stress, which are common in industrial applications.
Q & A
Q. What is the chemical composition and ion-exchange mechanism of Lewatit TP207 in sodium form?
Lewatit TP207 is a polystyrene-based cation exchange resin functionalized with iminodiacetate groups, supplied in sodium form . Its structure enables selective chelation of divalent heavy metal ions (e.g., Cu²⁺, Ni²⁺, Pb²⁺) through coordination bonds, with selectivity following the order: Cu > Pb > Ni > Zn > Ca > Mg > Na . The sodium form ensures pre-activation for immediate use in neutral to weakly alkaline conditions, optimizing ion-exchange kinetics.
Q. What standardized methodologies are recommended for determining the ion-exchange capacity of Lewatit TP207?
- Batch equilibrium experiments : Immerse a known resin mass in a metal ion solution (e.g., Ni²⁺) under controlled pH and ionic strength. Measure residual metal concentration via atomic absorption spectroscopy (AAS) or ICP-MS. Calculate capacity (mmol/g) using the formula:
where = initial concentration, = equilibrium concentration, = solution volume, and = resin mass .
Q. How does pH influence the sorption efficiency of Lewatit TP207 for heavy metals?
The resin exhibits pH-dependent selectivity due to protonation/deprotonation of iminodiacetate groups. Optimal sorption occurs at pH 4–6 for most metals (e.g., Ni²⁺), while highly acidic conditions (pH < 2) reduce capacity due to competition from H⁺ ions. At pH > 7, precipitation of metal hydroxides may interfere. For uranium (UO₂²⁺), capacity peaks at pH 5.5 (Table 4.3 in ).
Advanced Research Questions
Q. How can researchers design experiments to investigate the impact of competing ions on Lewatit TP207's sorption efficiency?
- PICOT framework :
- Population : Lewatit TP207 in sodium form.
- Intervention : Varying concentrations of competing ions (e.g., Na⁺, Ca²⁺).
- Comparison : Sorption efficiency in single-ion vs. multi-ion systems.
- Outcome : Quantify capacity reduction using selectivity coefficients.
- Time : Equilibrium attainment (24–48 hrs) .
Q. What analytical approaches resolve contradictions in reported sorption capacities under varying experimental conditions?
- Error source analysis : Identify discrepancies in pH control, ionic strength, or resin pretreatment. For example, incomplete rinsing of residual Na⁺ may artificially inflate capacity measurements.
- Statistical reconciliation : Apply multivariate regression to isolate variables (e.g., pH, temperature) using datasets from multiple studies. Cross-validate with in-lab replication .
- Surface characterization : Use SEM-EDS or FTIR to confirm functional group integrity after repeated regeneration cycles .
Q. How can regeneration protocols for Lewatit TP207 be optimized for multi-cycle applications?
- Acid elution : Use 2–4% HCl or H₂SO₄ to desorb metals. Monitor eluent concentration to avoid resin degradation.
- Capacity recovery testing : After regeneration, compare post-cycle capacity to initial values. Data shows >90% recovery for Ni²⁺ after 5 cycles with 2 M HCl .
- Kinetic modeling : Fit elution curves to the Thomas model to optimize flow rates and contact time .
Methodological Considerations
- Data reporting : Include raw datasets, calibration curves, and error margins (e.g., ±5% for AAS measurements) .
- Ethical replication : Share experimental protocols in supplementary materials to enable reproducibility .
- Contradiction mitigation : Pre-register hypotheses and analytical methods to reduce confirmation bias .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
